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molecular formula C6H6N2O3 B151845 (5-Nitropyridin-2-yl)methanol CAS No. 36625-57-7

(5-Nitropyridin-2-yl)methanol

Cat. No. B151845
CAS RN: 36625-57-7
M. Wt: 154.12 g/mol
InChI Key: SUYQFFRZOVQBAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536175B2

Procedure details

Diisobutylaluminium hydride (1 M in DCM, 41.6 mL, 41.6 mmol, 1.3 equiv) was added dropwise to a cold (−78° C.) solution of 5-nitro-pyridine-2-carboxylic acid ethyl ester (Step 39.4) (6.4 g, 32 mmol) in DCM (120 mL), under an argon atmosphere. The reaction mixture was allowed to warm to rt, quenched by addition of an aqueous solution of potassium sodium tartrate, diluted with DCM and H2O, and filtered through a pad of celite. The filtrate was extracted several times with DCM. The organic phase was washed with brine, dried (Na2SO4), filtered and concentrated. The residue was purified by silica gel column chromatography (Hex/EtOAc, 9:1→1:1) to provide 1.44 g of the title compound: ESI-MS: 153.1 [M−H]−.
Name
Diisobutylaluminium hydride
Quantity
41.6 mL
Type
reactant
Reaction Step One
Name
5-nitro-pyridine-2-carboxylic acid ethyl ester
Quantity
6.4 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
120 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[H-].C([Al+]CC(C)C)C(C)C.C([O:13][C:14]([C:16]1[CH:21]=[CH:20][C:19]([N+:22]([O-:24])=[O:23])=[CH:18][N:17]=1)=O)C>C(Cl)Cl>[N+:22]([C:19]1[CH:20]=[CH:21][C:16]([CH2:14][OH:13])=[N:17][CH:18]=1)([O-:24])=[O:23] |f:0.1|

Inputs

Step One
Name
Diisobutylaluminium hydride
Quantity
41.6 mL
Type
reactant
Smiles
[H-].C(C(C)C)[Al+]CC(C)C
Name
5-nitro-pyridine-2-carboxylic acid ethyl ester
Quantity
6.4 g
Type
reactant
Smiles
C(C)OC(=O)C1=NC=C(C=C1)[N+](=O)[O-]
Name
DCM
Quantity
120 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched by addition of an aqueous solution of potassium sodium tartrate
ADDITION
Type
ADDITION
Details
diluted with DCM and H2O
FILTRATION
Type
FILTRATION
Details
filtered through a pad of celite
EXTRACTION
Type
EXTRACTION
Details
The filtrate was extracted several times with DCM
WASH
Type
WASH
Details
The organic phase was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (Hex/EtOAc, 9:1→1:1)

Outcomes

Product
Name
title compound
Type
product
Smiles
[N+](=O)([O-])C=1C=CC(=NC1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 1.44 g
YIELD: CALCULATEDPERCENTYIELD 29.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.